Cas no 98840-43-8 (2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine)

• Product Name: 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine
• CAS No: 98840-43-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD15071391
• CID: 1123615
• PubChem ID: 59843438
• Update Time: 2025-07-14

2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,9-tetrahydro-2-methyl-1H-Pyrido[3,4-b]indol-6-amine
• 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine
• SCHEMBL3880081
• PTEKNUKRFQOBSK-UHFFFAOYSA-N
• 2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indol-6-amine
• 6-amino-2-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• 98840-43-8
• EN300-9513009

• MDL： MFCD15071391
• Inchi： 1S/C12H15N3/c1-15-5-4-9-10-6-8(13)2-3-11(10)14-12(9)7-15/h2-3,6,14H,4-5,7,13H2,1H3
• InChI Key： PTEKNUKRFQOBSK-UHFFFAOYSA-N
• SMILES： N1(C)CCC2C3C=C(C=CC=3NC=2C1)N

Computed Properties

• Exact Mass: 201.127
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine

Professional Introduction to 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine (CAS No. 98840-43-8)

2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 98840-43-8, belongs to the pyridoindole class of molecules, which are known for their involvement in various biological processes and their utility as scaffolds in drug discovery. The presence of multiple nitrogen atoms in its structure contributes to its complex electronic and steric environment, making it a subject of intense study for medicinal chemists.

The structure of 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine features a fused ring system consisting of a pyridine ring and an indole ring. This particular arrangement imparts distinct chemical and pharmacological properties that make it a promising candidate for further investigation. The amine functional group at the 6-position is particularly noteworthy, as it serves as a potential site for interaction with biological targets such as enzymes and receptors. This feature has prompted researchers to explore its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications.

Recent advancements in computational chemistry have enabled the detailed analysis of the molecular interactions involving 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine. Studies utilizing molecular docking simulations have revealed that this compound can bind effectively to various protein targets, suggesting its utility in modulating biological pathways. For instance, preliminary findings indicate that it may interact with enzymes involved in neurotransmitter synthesis and metabolism. Such interactions could have implications for the development of novel treatments for neurological disorders.

The synthesis of 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine presents both challenges and opportunities for synthetic chemists. The complex nature of its fused ring system requires careful planning to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques have not only improved the efficiency of synthesis but also allowed for the introduction of structural modifications that could enhance its pharmacological properties.

One of the most exciting aspects of 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine is its potential as a drug lead. Preclinical studies have begun to explore its effects on various disease models. For example, researchers have investigated its activity against certain types of cancer cell lines by examining how it influences cell proliferation and apoptosis. Additionally, there is growing interest in its potential role as an anti-inflammatory agent. The ability to modulate inflammatory pathways is crucial for treating a wide range of conditions from autoimmune diseases to chronic inflammation.

The pharmacokinetic profile of 2-methyl-1H,2H,3H,4H,9H-pyrido3,4-bindol-6-amine is another area of active research. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways and identifying key intermediates formed during its degradation.

In conclusion，the promise of 2-methyl-1H，2 H，3 H，4 H，9 H -pyrido [ 3 ， 4 - b ] indol -6 - amine lies in its unique structural features and potential biological activities。Ongoing research continues to uncover new insights into its mechanisms of action，synthetic pathways，and pharmacological effects。As our understanding grows，this compound holds great potential for contributing to the development of novel therapeutic agents that could address unmet medical needs across various therapeutic areas。